4-(dimethylamino)-N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H20N4O2/c1-12-5-6-13(2)16(11-12)18-21-22-19(25-18)20-17(24)14-7-9-15(10-8-14)23(3)4/h5-11H,1-4H3,(H,20,22,24)
• InChI Key: DWBDRFQDSPBMMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions starting from benzamide or similar precursors. For instance, compounds with similar structures have been synthesized through reactions involving key intermediates such as benzoylamino derivatives and subsequent cyclization processes to form oxadiazole rings (Saeed et al., 2015). Another approach involves the reduction of corresponding imino derivatives in the presence of sodium borohydride to yield substituted oxadiazolyl benzamides or sulfonamides with potential bioactivity (Gangapuram & Redda, 2009).

Molecular Structure Analysis

The molecular structure is typically characterized using spectral analysis and X-ray diffraction studies. These methods help establish the crystal structure, providing insights into the molecular conformation and intermolecular interactions, such as hydrogen bonds and π-π interactions, that stabilize the crystal structure (Sharma et al., 2016).

Chemical Reactions and Properties

Compounds of this family undergo various chemical reactions based on their functional groups. For instance, derivatives can participate in reactions with thiols, demonstrating specific reactivity patterns that can be exploited for synthesizing fluorogenic reagents or for bioconjugation purposes (Toyo’oka et al., 1989).

Physical Properties Analysis

The physical properties, such as solubility and fluorescence, are influenced by the structural characteristics of these compounds. For example, the presence of dimethylamino groups can enhance solubility in polar solvents and contribute to the fluorescent properties, which are useful for developing fluorescent tags or probes (Jachmann & Karst, 2001).

Chemical Properties Analysis

Chemical properties include reactivity towards various reagents and stability under different conditions. The chemical behavior is often tailored by substituents on the oxadiazole ring or the benzamide moiety, affecting the electron-donating or withdrawing nature and thereby influencing the compound's reactivity (Bohle & Perepichka, 2009).